N-benzyl-2-ethylbutanamide

• IUPAC Name: N-benzyl-2-ethylbutanamide
• InChI: InChI=1S/C13H19NO/c1-3-12(4-2)13(15)14-10-11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3,(H,14,15)
• InChI Key: DAXSZZIZMJPAIB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCC1=CC=CC=C1
• Molecular Formula: C13H19NO
• DSSTOX Substance ID: DTXSID50356862
• Molecular Weight: 205.30 g/mol
• CAS RN: 6428-70-2

Description

N-benzyl-2-ethylbutanamide, also known as N-phenylethylbutyramide, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of amides and is structurally related to phenethylamine and butyric acid. N-benzyl-2-ethylbutanamide has been found to have several biochemical and physiological effects, making it a promising candidate for various applications.

Scientific Research Applications

Anticonvulsant Properties and Pain Attenuation

N-benzyl-2-ethylbutanamide derivatives have demonstrated significant potential in the field of neuropharmacology. Research has shown that certain derivatives exhibit pronounced activities in animal models for anticonvulsant and neuropathic pain relief. For example, primary amino acid derivatives (PAADs) including N'-benzyl 2-substituted 2-amino acetamides, have shown better efficacy than phenobarbital, a widely used anticonvulsant drug, in maximal electroshock seizure models. Further, these derivatives have been noted for their pain-attenuating properties in models of neuropathic pain (King et al., 2011).

Melanoma Cytotoxicity

In the field of oncology, specifically melanoma treatment, N-benzyl-2-ethylbutanamide derivatives have shown promise. Radioiodinated N-(2-(diethylamino)ethyl)benzamides, for instance, have been identified as selective agents for melanotic melanoma. These derivatives have been used for scintigraphic imaging in nuclear medicine due to their high binding capacity. Moreover, cell viability studies have indicated that these derivatives exhibit increased toxicity against melanoma cells compared to their parent compounds, suggesting a potential for targeted drug delivery in melanoma therapy (Wolf et al., 2004).

Matrix Metalloproteinase Inhibition

N-benzyl-2-ethylbutanamide derivatives have also been investigated in the context of inhibiting matrix metalloproteinases (MMPs), enzymes involved in various pathophysiological processes including cancer metastasis and inflammatory diseases. For instance, (R)-2-(N-Benzyl-4-(2-[(18)F]fluoroethoxy)phenyl-sulphonamido)-N-hydroxy-3-methylbutanamide, a derivative of CGS 25966, is a potent MMP inhibitor. This compound has been prepared for potential human PET studies, indicating its relevance in medical imaging and disease diagnosis (Wagner et al., 2011).